1,3-Benzenedimethanol
Overview
Description
1,3-Benzenedimethanol, also known as 1,3-BDM, is a chemical compound composed of two benzene rings connected by a single methylene group. It is an important industrial chemical used in the production of polyesters, polyamides, polyurethanes, and polycarbonates. It is also used as an intermediate in the production of pharmaceuticals, agrochemicals, and other specialty chemicals. This compound is a colorless liquid with a boiling point of 138°C and a melting point of -25°C.
Scientific Research Applications
Safety Evaluation in Food Contact Materials
1,3-Bis(isocyanatomethyl)benzene, which hydrolyses to 1,3-benzenedimethanamine, has been evaluated for safety in food contact materials. The compound has been tested for genotoxicity and found to be non-genotoxic in vivo. Its usage in food packaging materials, specifically in multilayer films, is considered safe under certain migration limits (Flavourings, 2012).
Chemical Synthesis and Oxidation Studies
Organometallic Chemistry
Research in organometallic chemistry has involved 1,3-Benzenedimethanol in the synthesis of palladium(II) and platinum(II) complexes. These complexes are utilized in asymmetric aldol reactions, demonstrating the compound's application in catalysis and synthesis (J. Longmire, Xumu Zhang, & M. Shang, 1998).
Adsorption Studies
The adsorption characteristics of this compound on gold surfaces have been investigated, providing insights into its applications in surface chemistry and nanotechnology (J. Lim, Youngmin Kim, O. Kwon, & S. Joo, 2008).
Metal-Organic Frameworks
A study on metal-organic frameworks (MOFs) utilized 1,3-Benzenedicarboxylate units to create frameworks with nanometre-sized metal-organic cuboctahedra. This research underscores the compound's relevance in the field of MOFs (Y. Zou, Mira Park, Seunghee Hong, & M. Lah, 2008).
Infrared Emission Tunable Spectroscopy (IETS)
IETS studies of this compound adsorbed on thin-film aluminium and magnesium oxide suggest potential applications in spectroscopy and surface science (N. Brown, B. Meenan, & G. M. Taggart, 1992).
Copolymer Synthesis
This compound has been used as a chain extender in the synthesis of dimethylsiloxane-urea-urethane copolymers, demonstrating its application in polymer chemistry (T. Ho, K. Wynne, & R. Nissan, 1993).
Luminescent Lanthanide Complexes
Research in the field of luminescence has explored the use of this compound-based ligands for synthesizing luminescent lanthanide complexes, indicating its application in materials science and photophysical studies (Andrew P. Bassett et al., 2004).
Safety and Hazards
Properties
IUPAC Name |
[3-(hydroxymethyl)phenyl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O2/c9-5-7-2-1-3-8(4-7)6-10/h1-4,9-10H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWMLORGQOFONNT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)CO)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9060815 | |
Record name | 1,3-Benzenedimethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9060815 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
626-18-6 | |
Record name | 1,3-Benzenedimethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=626-18-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3-Benzenedimethanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000626186 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,3-Benzenedimethanol | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,3-Benzenedimethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9060815 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | m-xylene-α,α'-diol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.941 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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